Cas no 1261956-35-7 (5-(Thiophen-2-yl)pyridin-3-ol)

• Product Name: 5-(Thiophen-2-yl)pyridin-3-ol
• CAS No: 1261956-35-7
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2765925
• PubChem ID: 53217475
• Update Time: 2025-05-26

5-(Thiophen-2-yl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS006317735
• 1261956-35-7
• 5-(Thiophen-2-yl)pyridin-3-ol
• 3-HYDROXY-5-(THIOPHEN-2-YL)PYRIDINE
• DTXSID20682509

• Inchi： 1S/C9H7NOS/c11-8-4-7(5-10-6-8)9-2-1-3-12-9/h1-6,11H
• InChI Key： JTFGBHAHMIIJNZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 177.02483502Da
• Monoisotopic Mass: 177.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 5-(Thiophen-2-yl)pyridin-3-ol

Comprehensive Overview of 5-(Thiophen-2-yl)pyridin-3-ol (CAS No. 1261956-35-7): Properties, Applications, and Industry Insights

5-(Thiophen-2-yl)pyridin-3-ol (CAS No. 1261956-35-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This compound combines a thiophene ring with a pyridin-3-ol moiety, creating a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor precursor and its role in organic electronic materials.

The molecular structure of 5-(Thiophen-2-yl)pyridin-3-ol features a thiophene-pyridine hybrid system, which contributes to its interesting electronic properties. The presence of both sulfur and nitrogen heteroatoms in the aromatic system makes this compound valuable for studying charge transfer complexes and molecular interactions. Recent studies have explored its photophysical properties, revealing potential applications in OLED materials and sensor technologies.

In pharmaceutical research, 5-(Thiophen-2-yl)pyridin-3-ol serves as a key intermediate for developing targeted therapies. Its structural similarity to known bioactive molecules has led to investigations into its potential as a central nervous system (CNS) agent and anti-inflammatory compound. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable for structure-activity relationship (SAR) studies.

Synthetic approaches to 5-(Thiophen-2-yl)pyridin-3-ol typically involve cross-coupling reactions between appropriately functionalized thiophene and pyridine precursors. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing common challenges in heterocycle synthesis. The optimization of reaction conditions and purification techniques remains an active area of research for this valuable intermediate.

From an industrial perspective, the demand for 5-(Thiophen-2-yl)pyridin-3-ol has grown alongside developments in personalized medicine and green chemistry. Manufacturers are increasingly focusing on sustainable production methods and quality control standards to meet the needs of research institutions and pharmaceutical companies. The compound's stability profile and solubility characteristics make it suitable for various formulation studies.

Analytical characterization of 5-(Thiophen-2-yl)pyridin-3-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and provide insights into its molecular conformation. Recent publications have highlighted its crystal packing behavior, which is relevant for understanding solid-state properties in material science applications.

The future outlook for 5-(Thiophen-2-yl)pyridin-3-ol research appears promising, with potential expansions into catalysis and nanotechnology applications. As computational chemistry tools advance, researchers are better able to predict and optimize the compound's properties for specific uses. The integration of machine learning in molecular design may further accelerate discoveries related to this versatile heterocyclic building block.

Safety considerations for handling 5-(Thiophen-2-yl)pyridin-3-ol follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended during synthesis and handling. The compound's material safety data should be reviewed prior to use, with particular attention to its stability under various conditions.

For researchers seeking alternatives or derivatives, structure-activity modification of 5-(Thiophen-2-yl)pyridin-3-ol offers numerous possibilities. Common structural variations include halogen substitutions, alkyl chain extensions, and coordination complex formation. These modifications can tailor the compound's properties for specific applications in medicinal chemistry or materials science.

The commercial availability of 5-(Thiophen-2-yl)pyridin-3-ol has improved in recent years, with several specialty chemical suppliers offering the compound in various purity grades and packaging options. Researchers should verify certificates of analysis and consider custom synthesis services for specific project requirements. The growing market for research chemicals has increased competition, leading to better pricing structures and technical support options.